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Compound of Interest

Compound Name: Nickel carbide (NiC)

Cat. No.: B15176714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of nickel carbide
(Ni3C), a material of growing interest due to its unique catalytic and magnetic properties. This
document summarizes key crystallographic data, details experimental methodologies for its
synthesis and characterization, and presents a logical workflow for its structural analysis.

Introduction to the Crystal Structure of Ni3C

Nickel carbide (Ni3C) is a metastable compound that can exist in multiple crystallographic
forms, primarily a hexagonal (trigonal) structure and a high-pressure orthorhombic phase. The
specific crystal structure obtained is highly dependent on the synthesis conditions.
Understanding these structures is crucial for elucidating the material's properties and potential
applications.

Crystallographic Data of Ni3C Phases

The crystallographic parameters of the two primary phases of Ni3C are summarized below.
These tables consolidate data from various experimental and computational studies.

Trigonal (Hexagonal) Ni3C

The trigonal phase of Ni3C is often observed under more conventional synthesis conditions. It
is characterized by a close-packed hexagonal arrangement of nickel atoms with carbon atoms
occupying interstitial sites.
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Parameter

Value

Space Group

Reference

Lattice Constant (a)

2.682 A

R-3c (No. 167)

[1](2]

Lattice Constant (c)

4.306 A

R-3c (No. 167)

[1]

Ni-C Bond Length

1.87A

R-3c (No. 167)

[2]

Coordination

C atoms in octahedral

R-3c (No. 167)

[1]

interstices
Supercell
Lattice Constant (a) 4553 A [1]
Lattice Constant (c) 12.92 A [1]

Orthorhombic (Cementite-Type) Ni3C

A high-pressure orthorhombic phase of Ni3C with a cementite-type structure has been

synthesized and characterized. This phase is stable under extreme pressure and temperature

conditions.[3][4]

Value at 184(5)

Value at 84(5)

Parameter Space Group Reference
GPa GPa
Lattice Constant
@ 4.519(2) A 4.520(3) A Pnma (No. 62) [3][4]
a
Lattice Constant
®) 5.801(2) A 5.8014(17) A Pnma (No. 62) [3]
Lattice Constant
© 4.009(3) A 4.009(4) A Pnma (No. 62) [3]
c
Ni-C Bond 1.760(19) -
- Pnma (No. 62) [3]
Lengths 1.830(16) A
Structure Type Cementite Cementite Pnma (No. 62) [31[4]

Experimental Protocols
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The determination of the crystal structure of Ni3C involves a multi-step process encompassing
synthesis and characterization. The following sections detail the methodologies cited in the
literature.

Synthesis of Ni3C

3.1.1. High-Pressure, High-Temperature (HPHT) Synthesis (Orthorhombic Phase)
o Apparatus: Laser-heated diamond anvil cell (LHDAC).[3]

e Procedure:

o

A nickel powder is loaded into the diamond anvil cell.

[¢]

The sample is compressed to a target pressure (e.g., 184(5) GPa).[3]

[¢]

The sample is heated to a high temperature (e.g., 3500(200) K) using a laser, inducing a
direct reaction between the nickel and the carbon from the diamond anvils.[3]

o

The synthesized Ni3C is then analyzed in-situ.
3.1.2. Chemical Solution Synthesis (Core-Shell Nanopatrticles)

* Method: A two-step chemical solution method is employed to produce Ni/Ni3C core-shell
nanoparticles.[5]

e Procedure:
o Nickel nanopatrticles are synthesized.

o Carburization is carried out using triethylene glycol at a relatively low temperature (523 K).
[5] This process forms a thin Ni3C shell on the nickel core.

3.1.3. Mechanical Alloying
e Apparatus: High-energy ball mill.

e Procedure:
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o Elemental nickel and graphite powders are placed in a vial with milling balls.

o The mixture is milled for an extended period (e.g., up to 150 hours) under an inert
atmosphere to prevent oxidation.[6]

o The mechanical energy induces the formation of nanocrystalline Ni3C.
3.1.4. Magnetron Sputtering
e Method: RF sputtering is used to deposit Ni1-xCx thin films.[7]
e Procedure:

o Anickel target is sputtered in an argon atmosphere.

o A carbon source, such as methane (CH4), can be introduced as a reactive gas to co-
deposit carbon with nickel.[7]

o The composition and crystal structure of the resulting film are controlled by the sputtering
parameters.

Characterization Techniques

3.2.1. X-Ray Diffraction (XRD)

e Purpose: To determine the crystal structure, lattice parameters, and phase purity of the
synthesized Ni3C.

o Methodology:

o A monochromatic X-ray beam is directed at the powdered or thin-film sample.

[e]

The diffracted X-rays are detected at various angles (20).

o

The resulting diffraction pattern is a plot of intensity versus 26.

[¢]

The peak positions are used to identify the crystal structure and calculate lattice
parameters, while the peak broadening can be used to estimate crystallite size.[6][8]
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3.2.2. Transmission Electron Microscopy (TEM)
e Purpose: To visualize the morphology and crystal structure of the material at the nanoscale.
o Methodology:

o A high-energy electron beam is transmitted through an ultra-thin sample.

o The interaction of the electrons with the sample forms an image.

o Bright-field and dark-field imaging can reveal the size and shape of nanopatrticles.[8]

o Selected Area Electron Diffraction (SAED) patterns provide information about the crystal

structure of a localized area.[8]
3.2.3. X-ray Photoelectron Spectroscopy (XPS)

o Purpose: To determine the elemental composition and chemical states of the elements
present in the sample.

o Methodology:
o The sample is irradiated with X-rays, causing the emission of core-level electrons.
o The kinetic energy of the emitted electrons is measured.

o The binding energy of the electrons is calculated, which is characteristic of the element
and its chemical environment, allowing for the identification of Ni-C bonding.[5]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and crystal structure
analysis of Ni3C.
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Caption: Generalized workflow for the synthesis and crystal structure analysis of Ni3C.

Conclusion

The crystal structure of Ni3C is highly dependent on the synthesis conditions, with at least two
distinct phases, trigonal and orthorhombic, being well-documented. A thorough understanding
of the appropriate synthesis and characterization techniques is paramount for obtaining and
verifying the desired crystal structure. The data and methodologies presented in this guide
provide a comprehensive resource for researchers working with this intriguing material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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